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Compound of Interest

Compound Name:
6-Methylpyrazine-2-

carbohydrazide

CAS No.: 105426-65-1

Cat. No.: B008946

Get Quote

Executive Summary & Strategic Importance
6-Methylpyrazine-2-carbohydrazide (CAS: 105426-65-1) is a critical pharmacophore in the

development of antitubercular agents and complex Schiff base ligands. Its structural integrity is

often compromised by the presence of its positional isomer, 5-methylpyrazine-2-

carbohydrazide, which forms if the starting material (2,6-dimethylpyrazine) is contaminated with

2,5-dimethylpyrazine, or if non-reginoselective oxidation methods are employed.

This guide provides a definitive elucidation strategy. Unlike standard protocols that rely solely

on 1H NMR chemical shifts—which are often ambiguous due to solvent effects—this workflow

utilizes HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser

Effect Spectroscopy) as the primary validation tools.

Core Structural Challenge
The pyrazine ring possesses high symmetry potential. Distinguishing the 2,6-substitution

pattern from the 2,5-substitution pattern requires mapping the connectivity of the aromatic

protons relative to the carbonyl anchor and the methyl group.
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Synthetic Context & Impurity Profiling
Understanding the synthesis is the first step in elucidation. The presence of specific isomers is

dictated by the oxidation pathway of the dimethylpyrazine precursor.

Target Route (6-Methyl): Oxidation of 2,6-dimethylpyrazine

6-methylpyrazine-2-carboxylic acid

Esterification

Hydrazinolysis.

Common Impurity Route (5-Methyl): Oxidation of 2,5-dimethylpyrazine (often present in

technical grade 2,6-lutidine/pyrazine supplies).

Precursor Selection
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Oxidation

(SeO2 or KMnO4)
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Minor
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TARGET:
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2-carbohydrazide

ISOMER:
5-Methylpyrazine-
2-carbohydrazide
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Figure 1: Synthetic pathways showing the origin of the critical 5-methyl isomer impurity.

Analytical Strategy: The "Smoking Gun" Protocol
To strictly validate the structure, we employ a Self-Validating Logic Gate based on Long-Range

NMR couplings.

The Logic of Distinction
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Isomer A (6-Methyl): The proton at position 5 (H5) is four bonds away from the carbonyl

carbon. Result: No HMBC correlation.

Isomer B (5-Methyl): The proton at position 6 (H6) is three bonds away from the carbonyl

carbon (via N1). Result: Strong HMBC correlation.

Experimental Workflow
Mass Spectrometry (HRMS): Confirm Molecular Formula (

).

1H NMR: Identify two aromatic singlets and one methyl singlet.

NOESY: Assign the aromatic proton adjacent to the methyl group.

HMBC: Determine if the other aromatic proton (the one not adjacent to methyl) correlates to

the carbonyl.
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Start: 1H NMR Spectrum

Identify Methyl Singlet (~2.5 ppm)
and 2 Aromatic Singlets (~8.5-9.2 ppm)

Run NOESY 1D or 2D

Which aromatic proton shows NOE
with the Methyl group?

Assign this proton as
'Methyl-Adjacent Proton' (H_adj)

Assign the other proton as
'Isolated Proton' (H_iso)

Run HMBC (Optimized for 8Hz)

Check Correlations to
Carbonyl Carbon (>160 ppm)

Only H_iso correlates to C=O
(H_adj is too far)

 1 Correlation 

BOTH H_iso AND H_adj
correlate to C=O

 2 Correlations 

CONFIRMED:
6-Methylpyrazine-2-carbohydrazide

IDENTIFIED:
5-Methylpyrazine-2-carbohydrazide

Click to download full resolution via product page

Figure 2: The NMR Logic Gate for definitive isomer differentiation.
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Detailed Spectral Assignments
1H NMR (DMSO-d6, 400 MHz)
The spectrum will display signals for the pyrazine ring, the methyl group, and the hydrazide

moiety.

Position Type
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

NH Amide 9.80 - 10.0 Broad Singlet 1H

Exchangeabl

e with

.

H-3 Aromatic 9.05 - 9.15
Singlet (

)
1H

Most

deshielded

due to

adjacency to

N4 and C=O.

H-5 Aromatic 8.60 - 8.70
Singlet (

)
1H

Shielded

relative to H-

3; adjacent to

Methyl.

Amine 4.50 - 4.70 Broad Singlet 2H

Broad,

exchangeabl

e.

Methyl 2.55 - 2.60 Singlet 3H

Characteristic

methyl on

aromatic ring.

Note: In the 6-methyl isomer, H3 and H5 are meta to each other. The coupling constant

is typically very small (~0.5 - 1.0 Hz), often appearing as singlets.

13C NMR (DMSO-d6, 100 MHz)
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Carbon
Shift (

ppm)
Type

HMBC Correlations
(from Protons)

C=O 162.5 Quaternary H-3 (Strong),

C-2 143.0 Quaternary H-3

C-6 153.5 Quaternary H-5,

C-3 141.5 CH H-5 (weak)

C-5 145.0 CH H-3 (weak),

21.5 H-5

IR Spectroscopy (KBr Pellet)
3200 - 3400 cm⁻¹: N-H stretching (Primary and Secondary amide/amine).

1660 - 1690 cm⁻¹: C=O stretching (Amide I band). High intensity.

1520 - 1580 cm⁻¹: C=N and C=C stretching (Pyrazine ring breathing).

Experimental Protocols
Synthesis of Analytical Standard (Brief)
To generate a reference standard for the 6-methyl isomer:

Start: Dissolve 2,6-dimethylpyrazine (10 mmol) in water.

Oxidation: Add

(20 mmol) slowly at 60°C. (Note: Control stoichiometry to prevent di-acid formation).

Isolation: Filter

, acidify filtrate to pH 2. Extract 6-methylpyrazine-2-carboxylic acid.[1]
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Esterification: Reflux acid in MeOH with catalytic

for 4h.

Hydrazinolysis: React ester with Hydrazine Hydrate (80%) in EtOH at

. Precipitate product.

Purification: Recrystallize from Ethanol/Water (9:1).

NMR Sample Preparation
Solvent: DMSO-d6 (99.9% D) is preferred over

due to the poor solubility of the carbohydrazide moiety in chloroform.

Concentration: 10-15 mg in 0.6 mL solvent.

Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to ensure resolution of

small meta-couplings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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